Cas no 1215656-45-3 (8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1215656-45-3
• MF: C₂₀H₁₉ClFN₃O₃S
• MW: 435.899565935135
• CID: 5343046
• Update Time: 2025-05-18

8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-((3-chloro-4-fluorophenyl)sulfonyl)-3-(m-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(3-chloro-4-fluorophenyl)sulfonyl-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-[(3-chloro-4-fluorophenyl)sulfonyl]-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C20H19ClFN3O3S/c1-13-3-2-4-14(11-13)18-19(26)24-20(23-18)7-9-25(10-8-20)29(27,28)15-5-6-17(22)16(21)12-15/h2-6,11-12H,7-10H2,1H3,(H,24,26)
• InChI Key： GXMZCZTYJVHXIJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCC2(CC1)N=C(C1C=CC=C(C)C=1)C(N2)=O)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 776
• XLogP3: 3.1
• Topological Polar Surface Area: 87.2

Additional information on 8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Introduction to Compound with CAS No 1215656-45-3 and Its Applications in Modern Chemical Biology

The compound with the CAS number 1215656-45-3 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 8-(3-chloro-4-fluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, provides a detailed insight into its complex structural framework and potential biological activities. This introduction aims to explore the compound's unique structural features, its potential applications, and how it aligns with the latest advancements in the field.

The molecular structure of this compound is characterized by a spirocyclic arrangement, which is a key feature that contributes to its distinct chemical and biological properties. The presence of multiple heterocyclic rings, including a triazaspiro moiety, suggests that this compound may exhibit a wide range of interactions with biological targets. Specifically, the 3-chloro-4-fluorobenzenesulfonyl group and the 3-methylphenyl substituent are likely to play crucial roles in modulating the compound's reactivity and binding affinity towards specific biological receptors.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique structural motifs and potential therapeutic applications. Spirocycles are known for their rigid framework, which can enhance binding specificity and stability when interacting with biological targets. The compound in question, with its intricate spiro[4.5]decane core, is likely to exhibit such properties, making it a valuable candidate for drug discovery efforts.

The sulfonyl group at the 8-position of the molecule is another critical feature that warrants further exploration. Sulfonyl groups are commonly found in bioactive molecules and are known to participate in various biochemical reactions. In particular, the 3-chloro-4-fluorobenzenesulfonyl moiety may contribute to the compound's ability to interact with enzymes or receptors in a targeted manner. This could be particularly relevant for developing novel therapeutic agents that require high selectivity and efficacy.

The triazaspiro scaffold of this compound also suggests potential applications in areas such as antimicrobial and anti-inflammatory drug development. Triazoles are well-known for their broad spectrum of biological activities, including antimicrobial properties. By incorporating a triazaspiro structure, this compound may leverage these properties while also benefiting from the rigidity provided by the spirocyclic core.

Recent studies have highlighted the importance of understanding the structural features of molecules in relation to their biological activity. Computational modeling and experimental techniques have been employed to elucidate how different substituents and functional groups influence binding affinity and pharmacokinetic properties. The compound with CAS No 1215656-45-3 is no exception, and its unique structure provides an excellent opportunity for such studies.

In conclusion, the compound with CAS number 1215656-45-3 represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its complex structural features, including the spirocyclic core, sulfonyl group, and triazaspiro scaffold, make it a versatile molecule with potential applications in various therapeutic areas. As research continues to uncover new insights into its biological activities, this compound is poised to contribute significantly to the development of novel drugs and treatments.